Cas no 1019565-79-7 (2-methoxy-N-(pentan-3-yl)aniline)

• Product Name: 2-methoxy-N-(pentan-3-yl)aniline
• CAS No: 1019565-79-7
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5185684
• PubChem ID: 20735421
• Update Time: 2026-03-05

2-methoxy-N-(pentan-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(1-ethylpropyl)-2-methoxy-
• 2-methoxy-N-(pentan-3-yl)aniline

• Inchi： 1S/C12H19NO/c1-4-10(5-2)13-11-8-6-7-9-12(11)14-3/h6-10,13H,4-5H2,1-3H3
• InChI Key： WOMCATTZPIPFJG-UHFFFAOYSA-N
• SMILES： C1(NC(CC)CC)=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-methoxy-N-(pentan-3-yl)aniline

Professional Introduction to Compound with CAS No. 1019565-79-7 and Product Name: 2-methoxy-N-(pentan-3-yl)aniline

The compound with the CAS number 1019565-79-7 and the product name 2-methoxy-N-(pentan-3-yl)aniline represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in drug development and molecular research. The 2-methoxy-N-(pentan-3-yl)aniline moiety, featuring a methoxy group and a pentan-3-yl substituent, contributes to its distinctive reactivity and interaction capabilities with biological targets.

In recent years, the exploration of novel aniline derivatives has been a focal point in medicinal chemistry, driven by their diverse pharmacological profiles. The 2-methoxy-N-(pentan-3-yl)aniline structure exemplifies this trend, offering a versatile scaffold for further chemical modifications and functionalization. This compound has been extensively studied for its potential role in modulating various biological pathways, particularly those involving enzyme inhibition and receptor binding. The presence of the pentan-3-yl side chain enhances its solubility and bioavailability, making it an attractive candidate for formulation into therapeutic agents.

One of the most compelling aspects of 2-methoxy-N-(pentan-3-yl)aniline is its utility in the development of targeted therapies. Researchers have leveraged its structural features to design molecules that exhibit high selectivity for specific biological targets. For instance, studies have shown that derivatives of this compound can interact with enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The methoxy group at the 2-position plays a crucial role in stabilizing the molecule’s conformation, thereby influencing its binding affinity and efficacy.

The synthesis of 2-methoxy-N-(pentan-3-yl)aniline involves a series of well-established organic reactions, including nucleophilic substitution and alkylation processes. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent quality standards. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been instrumental in characterizing the compound’s molecular structure and confirming its identity.

Recent advancements in computational chemistry have further enhanced our understanding of 2-methoxy-N-(pentan-3-yl)aniline’s interactions with biological systems. Molecular docking simulations have revealed insights into how this compound binds to target proteins, providing a rational basis for designing more effective derivatives. These computational approaches complement experimental studies, offering a holistic view of the compound’s pharmacological behavior.

The potential applications of 2-methoxy-N-(pentan-3-yl)aniline extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in agrochemicals, where it can serve as a precursor for developing novel pesticides and herbicides. Additionally, the compound’s stability under various environmental conditions enhances its suitability for industrial applications.

As research continues to uncover new therapeutic possibilities, the demand for high-quality 2-methoxy-N-(pentan-3-yl)aniline is expected to grow. Manufacturers are investing in scalable synthesis techniques to meet this demand while adhering to environmental and safety regulations. The development of green chemistry methodologies ensures that the production process is sustainable and minimizes waste generation.

The role of CAS No. 1019565-79-7 as a reference point for this compound underscores its importance in scientific literature. Researchers worldwide rely on this identifier to ensure consistency and accuracy in their studies. The compound’s detailed documentation, including its physical properties, spectral data, and toxicological profile, provides a comprehensive resource for scientists engaged in drug discovery and development.

In conclusion, 2-methoxy-N-(pentan-3-yl)aniline represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential applications across multiple industries, make it a valuable asset in modern chemistry. As scientific understanding evolves, so too will the applications and benefits derived from this remarkable compound.